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Compound of Interest

Compound Name: Metamifop

Cat. No.: B125954 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Metamifop, tailored for research scientists and drug development professionals. Adherence to

these procedures is vital for ensuring personal safety and environmental protection.

Hazard Identification and Exposure Data
Metamifop is classified as a hazardous substance. It is harmful if inhaled or swallowed and

may cause an allergic skin reaction and serious eye irritation.[1][2][3] The substance is also

recognized as very toxic to aquatic life with long-lasting effects.[2][3]

Toxicity Data for Metamifop

Acute Oral LD50 (Rat) >2000 mg/kg[2][4]

Acute Dermal LD50 (Rat) >2000 mg/kg[2][4]

Inhalation LC50 (Rat, 4 hours) >2.61 mg/L[2] or 2.61 mg/L[4]

Occupational Exposure Limits (for Acetonitrile

solvent)*

PEL (Permissible Exposure Limit) Long-term value: 70 mg/m³, 40 ppm[1]

REL (Recommended Exposure Limit) Long-term value: 34 mg/m³, 20 ppm[1]

TLV (Threshold Limit Value) Long-term value: 34 mg/m³, 20 ppm[1]
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Note: The provided Safety Data Sheet for a Metamifop standard lists exposure limits for the

solvent, acetonitrile, as the product is a mixture.[1] Users should handle the mixture with

precautions for both components.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Metamifop to ensure the

appropriate level of protection. The following PPE is mandatory.

Eye and Face Protection
Requirement: Use safety glasses with side shields and brow guards or chemical splash

goggles.[5][6]

Procedure: In situations with a higher risk of splashing, such as during mixing or loading, a

face shield worn over goggles is recommended for enhanced protection.[6]

Skin Protection
Gloves:

Requirement: Wear chemical-resistant, unlined, elbow-length gloves.[7][8] Materials like

nitrile, butyl, or neoprene offer good protection.[8]

Procedure: Do not use leather or cotton gloves as they absorb and retain chemicals.[8][9]

Before removing gloves, wash their exterior. For added safety, consider wearing a

disposable pair underneath the primary gloves.[9]

Body Covering:

Requirement: Wear clean, dry protective coveralls over regular work clothes.[8][10] For

tasks with significant splash potential, a chemical-resistant apron or a fully chemical-

resistant suit is necessary.[6][8]

Procedure: Pant legs should be worn outside of boots to prevent chemicals from entering.

[5] Contaminated clothing must be removed immediately and washed separately from

other laundry before reuse.[2][7]
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Respiratory Protection
Requirement: Respiratory protection is recommended, especially during mixing, loading, or

when adequate ventilation cannot be ensured.[6]

Procedure: Use an appropriate air-purifying respirator with cartridges suitable for filtering

dusts, mists, and vapors.[8][10] The specific type should be determined by the concentration

and nature of the airborne contaminants.

Footwear
Requirement: Wear chemical-resistant boots.[5][9]

Procedure: Leather or canvas footwear is unsuitable as it cannot be effectively

decontaminated.[5][6] Wash boots after each use.[9]

Operational Plans
Safe Handling Protocol

Ventilation: Always handle Metamifop in a well-ventilated area.[2][3] Use a local exhaust

system or chemical fume hood to minimize vapor and aerosol formation.[2][11]

Avoid Contact: Prevent direct contact with skin and eyes and avoid inhaling any dust, mist, or

vapor.[2][3][12]

Hygiene: Do not eat, drink, or smoke in handling areas.[7][11] Wash hands thoroughly with

soap and water after handling the substance.[1][7]

Tools: Use non-sparking tools, especially if Metamifop is in a flammable solvent.[1][3]

Storage Plan
Container: Store in the original, tightly closed container in a dry, cool, and well-ventilated

place.[2][3][11]

Location: Keep away from heat, sparks, open flames, and direct sunlight.[1][11]
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Compatibility: Store away from incompatible materials such as strong oxidizing agents,

strong bases, and acids.[2] Also, keep separate from foodstuffs and animal feed.[7]

Emergency and Disposal Plans
Spill and Leak Response

Evacuate: Keep unnecessary personnel away from the spill area.[11]

Ventilate: Ensure the area is well-ventilated.

Containment: Stop the leak if it is safe to do so. Prevent the substance from entering drains,

sewers, or water bodies.[1][12]

PPE: Before entering the spill area, don the full required PPE, including respiratory

protection.[13]

Clean-up:

For liquid spills, absorb with an inert material like sand, diatomite, or universal binders.[1]

[12]

For solid spills, sweep or vacuum up the material, avoiding dust generation.[2]

Disposal: Collect the spilled material and absorbent into a suitable, labeled, and closed

container for hazardous waste disposal.[2][12]

Decontamination: Clean the spill area thoroughly. Refer to the Safety Data Sheet for

appropriate decontamination materials.[13]

First Aid Measures
Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, removing contact lenses if present.[1][12] Seek medical attention if irritation

persists.[1]

Skin Contact: Take off contaminated clothing immediately.[1][2] Wash the affected area

thoroughly with soap and plenty of water.[7][12] If skin irritation or a rash occurs, get medical

advice.[2]
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Inhalation: Move the person to fresh air. If breathing is difficult or they feel unwell, call a

poison center or doctor.[2][14] If not breathing, provide artificial respiration.[12]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[3][12] Never give anything by

mouth to an unconscious person and seek immediate medical attention.[3][12]

Disposal Plan
Regulations: Dispose of Metamifop and its container in accordance with all local, regional,

and national regulations.[2] This material must be disposed of as hazardous waste.[2]

Surplus Material: If you have excess diluted pesticide, try to use it up as intended on the

label.[15] Do not allow the product to reach the sewage system or ground water.[1]

Container Disposal: Empty containers may retain product residue and should be handled as

hazardous waste.[2] Triple rinse empty containers, applying the rinse water to the application

site, before offering for recycling or disposal at an approved waste handling site.[15]

Procedural Workflow for Handling Metamifop
The following diagram outlines the essential step-by-step process for safely working with

Metamifop, from initial planning to final disposal.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

1. Conduct Risk Assessment

2. Assemble Required PPE
(Gloves, Goggles, Coveralls, Respirator)

3. Prepare Ventilated Workspace
(Fume Hood / Exhaust System)

4. Locate Emergency Equipment
(Spill Kit, Eyewash, Shower)

5. Don Full PPE

6. Handle Metamifop
(Weighing, Mixing, Application)

7. Store Securely
(Cool, Dry, Ventilated)

Emergency Event
(Spill / Exposure)

8. Decontaminate Workspace & Equipment

9. Doff and Clean/Dispose of PPE

10. Wash Hands Thoroughly

11. Dispose of Hazardous Waste
(Following Official Regulations)

Execute Emergency Plan
(Spill Response / First Aid)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Metamifop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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